Cas no 1807068-19-4 (2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride
• CAS No: 1807068-19-4
• MF: C₇H₂ClF₂N₃O₄S
• MW: 297.623285770416
• CID: 4806695
• Update Time: 2025-05-24

2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C7H2ClF2N3O4S/c8-18(16,17)5-1-3(6(9)10)7(13(14)15)12-4(5)2-11/h1,6H
• InChI Key： WYZCFGVYOBPLMH-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)N=C(C(C(F)F)=C1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 1.7
• Topological Polar Surface Area: 125

Additional information on 2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride

Professional Introduction to 2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride (CAS No. 1807068-19-4)

2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride, with the CAS number 1807068-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a cyano group, a nitro group, a difluoromethyl group, and a sulfonyl chloride moiety, contribute to its distinctive chemical properties and reactivity.

The synthesis and application of 2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride have been extensively studied in recent years, primarily due to its role as an intermediate in the preparation of various pharmacologically active agents. The compound's sulfonyl chloride functionality makes it particularly useful in the formation of sulfonamide derivatives, which are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitro group further enhances its reactivity, allowing for further functionalization through reduction or diazotization reactions.

In the realm of medicinal chemistry, pyridine derivatives have been extensively explored for their potential therapeutic applications. The structural motif of pyridine provides a versatile platform for designing molecules that can interact with biological targets such as enzymes and receptors. Among these derivatives, compounds containing cyano and nitro groups exhibit enhanced binding affinity and metabolic stability, making them attractive candidates for drug development. The difluoromethyl group is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of drug candidates by increasing lipophilicity and reducing metabolic clearance.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple biological pathways simultaneously. 2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride fits well into this category, as its structural features allow it to participate in various chemical transformations that can lead to the synthesis of complex molecules with tailored biological activities. For instance, the sulfonyl chloride group can be used to introduce sulfonamide linkages, which are crucial for binding to biological targets. Additionally, the cyano and nitro groups can be further modified through reduction or oxidation reactions to generate different pharmacophores.

The compound's potential applications extend beyond pharmaceuticals into other areas such as agrochemicals and material science. In agrochemical research, pyridine derivatives have been used as intermediates in the synthesis of herbicides and pesticides due to their ability to interact with biological systems at low concentrations. The unique combination of functional groups in 2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride makes it a valuable building block for designing molecules with enhanced efficacy and selectivity.

In material science, pyridine-based compounds have been explored for their potential use in organic electronics and catalysis. The electron-withdrawing nature of the cyano and nitro groups, combined with the electron-donating effect of the amine moiety (implied by the sulfonyl chloride functionality), makes this compound a candidate for use in conductive polymers and metal-organic frameworks (MOFs). These materials have applications in sensors, light-emitting diodes (LEDs), and energy storage devices.

The synthesis of 2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group interconversions. The use of advanced computational methods has also played a significant role in predicting reaction outcomes and optimizing synthetic pathways. These computational tools help chemists design experiments more efficiently by providing insights into reaction mechanisms and potential side products.

In conclusion, 2-Cyano-5-(difluoromethyl)-6-nitropyridine-3-sulfonyl chloride (CAS No. 1807068-19-4) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with diverse applications. As research continues to uncover new therapeutic targets and materials, compounds like this are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.